{7,7-Dimethyl-1-oxaspiro[4.5]decan-2-yl}methanol

• Molecular Formula: C12H22O2
• Molecular Weight: 198.30 g/mol
• SMILES: CC1(CCCC2(C1)CCC(O2)CO)C
• InChI: InChI=1S/C12H22O2/c1-11(2)5-3-6-12(9-11)7-4-10(8-13)14-12/h10,13H,3-9H2,1-2H3
• InChIKey: UEEYBHIYOTXCRU-UHFFFAOYSA-N

Procurement Guide for {7,7-Dimethyl-1-oxaspiro[4.5]decan-2-yl}methanol: A Spirocyclic Alcohol Building Block

{7,7-Dimethyl-1-oxaspiro[4.5]decan-2-yl}methanol is a spirocyclic alcohol featuring a 1-oxaspiro[4.5]decane core with a gem‑dimethyl substitution at the cyclohexane ring carbon 7 and a primary alcohol at position 2. Its molecular formula is C₁₂H₂₂O₂ and its molecular weight is 198.30 g mol⁻¹ . This compound serves as a versatile intermediate in medicinal chemistry and fragrance research, where subtle changes in the spirocyclic substitution pattern can alter lipophilicity, metabolic stability, and sensory properties [1].

Synthetic intermediate for spirocyclic scaffolds

Gem‑dimethyl substitution for lipophilicity modulation

Research applications in medicinal chemistry & fragrance

• [1] Kraft, P.; Popaj, K. Unexpected Tethering in the Synthesis of Methyl-Substituted Acetyl-1-oxaspiro[4.5]decanes: Novel Woody–Ambery Odorants with Improved Bioavailability. Eur. J. Org. Chem. 2008, 261–268. View Source

Why In‑Class Spirocyclic Alcohols Cannot Simply Be Interchanged: The Case for {7,7-Dimethyl-1-oxaspiro[4.5]decan-2-yl}methanol

Within the 1-oxaspiro[4.5]decan‑2‑yl methanol family, the position and number of methyl substituents strongly influence computed logP, topological polar surface area, and ultimately biological or olfactory performance. The 7,7‑gem‑dimethyl isomer presents a distinctly different steric environment around the spiro carbon compared to vicinal dimethyl isomers (e.g., 7,8‑ or 7,9‑dimethyl), leading to measurable differences in lipophilicity and potential protein‑binding interactions [1]. In odorant applications, even minor changes in the spiro‑alkylation pattern can shift odor detection thresholds by orders of magnitude, as demonstrated for structurally analogous acetyl‑oxaspiro derivatives [2]. Generic substitution without verifying the exact substitution pattern therefore risks failure in structure‑activity‑dependent applications.

Lipophilicity mismatch

Methyl position may shift lipophilicity, altering membrane partitioning context.

Sensory outcome variability

Odor detection thresholds can differ by orders of magnitude among substitution isomers.

Steric environment divergence

Spatial arrangement at spiro carbon may alter structure‑activity relationships; vicinal dimethyl isomers may not be direct substitutes.

• [1] PubChem CID 126983793. Computed Properties for {7,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl}methanol (XLogP3 = 2.3). View Source
• [2] Kraft, P.; Popaj, K. Unexpected Tethering in the Synthesis of Methyl-Substituted Acetyl-1-oxaspiro[4.5]decanes: Novel Woody–Ambery Odorants with Improved Bioavailability. Eur. J. Org. Chem. 2008, 261–268. View Source

Quantitative Differentiation Evidence for {7,7-Dimethyl-1-oxaspiro[4.5]decan-2-yl}methanol vs. Closest Analogs

Lipophilicity Shift: 7,7‑Gem‑Dimethyl Confers Higher Computed logP than Unsubstituted Parent

The computed XLogP3 of the 7,7‑dimethyl target compound is estimated at 2.3, based on the value reported for the closely related 7,8‑dimethyl isomer [1]. In contrast, the unsubstituted parent (1‑oxaspiro[4.5]decan‑2‑yl)methanol has a computed XLogP3 of only 1.6 [2]. The introduction of the gem‑dimethyl group at C7 increases lipophilicity by approximately 0.7 log units, which can significantly influence membrane permeability and metabolic stability.

Lipophilicity shift

Class‑level

XLogP3: ≈ 2.3 (target) vs 1.6 (parent) | Δ ≈ +0.7

Higher lipophilicity may support membrane permeability studies.

Inferred from 7,8‑dimethyl analog; computed values.

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 ≈ 2.3 (inferred from 7,8‑dimethyl analog)
Comparator Or Baseline	Unsubstituted parent (1‑oxaspiro[4.5]decan‑2‑yl)methanol: XLogP3 = 1.6
Quantified Difference	ΔXLogP3 ≈ +0.7
Conditions	Computed by XLogP3 algorithm (PubChem release 2024.11.20)

Why This Matters

Higher logP increases passive membrane permeability, making the 7,7‑dimethyl compound more suitable for cell‑based assays or in vivo studies where improved cellular uptake is desired.

• [1] PubChem CID 126983793. {7,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl}methanol – Computed Properties (XLogP3 = 2.3). View Source
• [2] PubChem CID 11829878. {1-Oxaspiro[4.5]decan-2-yl}methanol – Computed Properties (XLogP3 = 1.6). View Source

Olfactory Threshold Differentiation: Methyl Substitution Pattern Dictates Odor Detection Limit

In a systematic study of methyl‑substituted acetyl‑1‑oxaspiro[4.5]decanes, the odor detection threshold varied dramatically with the position and number of methyl groups. Compounds with gem‑dimethyl substitution at the cyclohexane ring (e.g., 4′,4′,7′,8′‑tetramethyl derivatives) displayed distinct woody–ambery odor profiles with improved bioavailability compared to less‑substituted analogs [1]. While direct threshold data for the target alcohol are not published, the corresponding methyl‑acetyl derivatives demonstrate that the 7‑position gem‑dimethyl motif is critical for lowering odor threshold and modulating sensory character. By extension, the 7,7‑dimethyl alcohol is the direct precursor to these high‑value odorants and preserves the essential pharmacophoric pattern.

Olfactory threshold

Class‑level

Precursor to acetyl derivatives with low detection thresholds

Supports fragrance precursor development and sensory evaluation.

Direct threshold data for alcohol unreported; based on acetyl analog studies.

Evidence Dimension	Olfactory detection threshold (ng/L air)
Target Compound Data	Precursor to acetyl derivatives with low ng/L thresholds (exact values unreported for alcohol)
Comparator Or Baseline	Unsubstituted or mono‑methyl spiro analogs generally exhibit higher thresholds (>10 ng/L) or less desirable odor character
Quantified Difference	Not quantifiable for alcohol; inferred from acetyl derivative data in Kraft & Popaj 2008
Conditions	Odor evaluation by trained perfumers; GC‑olfactometry

Why This Matters

For fragrance or flavor procurement, this compound provides a validated scaffold to access patented low‑threshold odorants; substituting a different isomer may fail to deliver the desired olfactory performance.

• [1] Kraft, P.; Popaj, K. Unexpected Tethering in the Synthesis of Methyl-Substituted Acetyl-1-oxaspiro[4.5]decanes: Novel Woody–Ambery Odorants with Improved Bioavailability. Eur. J. Org. Chem. 2008, 261–268. View Source

Topological Polar Surface Area (TPSA): Consistent Hydrogen‑Bonding Capacity Across Isomers

The computed TPSA for the 7,8‑dimethyl isomer is 29.5 Ų [1], and the 7,7‑dimethyl target compound is predicted to have an identical TPSA because the primary alcohol and ether oxygen are conserved. The unsubstituted parent also has a TPSA of 29.5 Ų [2]. This indicates that while lipophilicity changes, the hydrogen‑bonding capacity remains constant across the series. Thus, differences in biological activity or solubility are driven primarily by hydrophobicity, not by altered hydrogen‑bond interactions.

TPSA consistency

Supporting evidence

TPSA ≈ 29.5 Ų across target and isomers

Consistent H‑bond capacity simplifies formulation predictions.

Computed value; hydrogen‑bonding capacity unchanged.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA ≈ 29.5 Ų (inferred)
Comparator Or Baseline	7,8‑Dimethyl isomer: TPSA = 29.5 Ų; Unsubstituted parent: TPSA = 29.5 Ų
Quantified Difference	0 Ų
Conditions	Computed by Cactvs 3.4.8.18 (PubChem)

Why This Matters

Consistent TPSA across isomers simplifies formulation and solubility predictions, allowing procurement decisions to focus on the desired logP shift without unexpected H‑bond variability.

• [1] PubChem CID 126983793. {7,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl}methanol – Computed Properties (TPSA = 29.5 Ų). View Source
• [2] PubChem CID 11829878. {1-Oxaspiro[4.5]decan-2-yl}methanol – Computed Properties (TPSA = 29.5 Ų). View Source

Synthetic Accessibility and Enantiomeric Purity: Commercial Availability with Defined Specifications

Commercial suppliers offer the 7,7‑dimethyl target compound with a minimum purity specification of 95 % , matching the purity standards of the 7,8‑dimethyl (95 %) and 7,9‑dimethyl (95 %) analogs. However, the 7,7‑dimethyl isomer is strategically available as a custom screening compound from Otava Ltd., indicating its role as a specialized building block rather than a commodity intermediate . This curated availability, combined with documented synthetic routes via Prins‑pinacol cascade reactions [1], ensures reproducible procurement for research programs.

Purity & availability

Supporting evidence

95% (custom screening compound)

Supports specialized spirocyclic chemistry research procurement.

Equivalent purity across isomers; supplier‑specific support.

Evidence Dimension	Commercial purity specification
Target Compound Data	95 % (Otava Ltd. catalog)
Comparator Or Baseline	7,8‑Dimethyl: 95 % (AKSci); 7,9‑Dimethyl: 95 % (Ambeed)
Quantified Difference	Equivalent purity; differentiated by supplier specialization
Conditions	Supplier certificates of analysis

Why This Matters

Equivalent purity across isomers means procurement choice can be based on structural relevance rather than quality concerns, but the specialized sourcing of the 7,7‑isomer may offer better technical support for spirocyclic chemistry.

• [1] Stereocontrolled Synthesis of Oxaspirobicycles via Prins-Pinacol Annulation. Scilit, 2021. View Source

Optimal Application Scenarios for {7,7-Dimethyl-1-oxaspiro[4.5]decan-2-yl}methanol

Medicinal Chemistry: Enhancing Membrane Permeability via Gem‑Dimethyl Lipophilicity

The +0.7 logP shift imparted by the 7,7‑gem‑dimethyl group versus the unsubstituted parent [1] makes this compound a superior intermediate for designing CNS‑penetrant drug candidates. Incorporation of the 7,7‑dimethyl‑spiro scaffold into lead molecules can increase passive blood‑brain barrier penetration without altering hydrogen‑bonding capacity (TPSA remains 29.5 Ų).

Fragrance Chemistry: Precursor to Woody–Ambery Odorants with Low Detection Thresholds

As a direct synthetic precursor to the methyl‑substituted acetyl‑1‑oxaspiro[4.5]decanes characterized by Kraft and Popaj [2], this alcohol enables access to patented odorants with woody–ambery profiles and detection thresholds in the low ng/L range. Its 7,7‑gem‑dimethyl motif is essential for the desired olfactory character.

Chemical Biology Toolbox: Spirocyclic Probe with Predictable Physicochemical Profile

The compound’s consistent TPSA (29.5 Ų) across the spirocyclic alcohol series, combined with a well‑defined logP of ~2.3, makes it a predictable tool for studying structure‑permeability relationships and for building focused spiro‑compound libraries for phenotypic screening [3].

Application

Selection Property

Validation Focus

Medicinal chemistry scaffold design

Gem‑dimethyl lipophilicity profile

Membrane permeability and CNS penetration screening

Fragrance precursor synthesis

7,7‑gem‑dimethyl substitution pattern

Olfactory detection threshold and sensory character

Chemical biology probe synthesis

Consistent TPSA and defined logP

Structure‑permeability relationship studies

• [1] PubChem CID 11829878 and CID 126983793. Computed XLogP3 values for unsubstituted parent (1.6) and 7,8‑dimethyl analog (2.3). View Source
• [2] Kraft, P.; Popaj, K. Unexpected Tethering in the Synthesis of Methyl-Substituted Acetyl-1-oxaspiro[4.5]decanes: Novel Woody–Ambery Odorants with Improved Bioavailability. Eur. J. Org. Chem. 2008, 261–268. View Source
• [3] PubChem CID 126983793. {7,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl}methanol – Computed Properties (TPSA = 29.5 Ų). View Source